Cas no 5736-04-9 (2-Methyl-1,3-dioxolane-2-carboxylic acid)

• Product Name: 2-Methyl-1,3-dioxolane-2-carboxylic acid
• CAS No: 5736-04-9
• MF: C₅H₈O₄
• MW: 132.114622116089
• MDL: MFCD18917033
• CID: 382658
• PubChem ID: 298859
• Update Time: 2025-04-26

2-Methyl-1,3-dioxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-carboxylicacid, 2-methyl-
• CTK1H4302; 2-Methyl-[1,3]dioxolan-2-carbonsaeure; AKOS006380159; SureCN25240; 2-methyl-[1,3]dioxolane-2-carboxylic acid; AC1L6TR9; NSC171205; 1,3-Dioxolane-2-carboxylicacid, 2-methyl-;
• 5736-04-9
• NSC-171205
• NSC171205
• 2-Methyl-1,3-dioxolane-2-carboxylic acid, AldrichCPR
• SCHEMBL25240
• 2-methyl-1,3-dioxolane-2-carboxylicacid
• 2-methyl-1,3-dioxolane-2-carboxylic acid
• BS-41532
• AKOS006380159
• MFCD18917033
• ZHGDCOBQAGUTIW-UHFFFAOYSA-N
• DTXSID30305590
• 2-Methyl-1,3-dioxolane-2-carboxylic acid

• MDL： MFCD18917033
• Inchi： 1S/C5H8O4/c1-5(4(6)7)8-2-3-9-5/h2-3H2,1H3,(H,6,7)
• InChI Key： ZHGDCOBQAGUTIW-UHFFFAOYSA-N
• SMILES： O1CCOC1(C(=O)O)C

Computed Properties

• Exact Mass: 132.04224
• Monoisotopic Mass: 132.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.301
• Boiling Point: 244.1°C at 760 mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.459
• PSA: 55.76
• LogP: -0.16600

2-Methyl-1,3-dioxolane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-Methyl-1,3-dioxolane-2-carboxylic acid

Introduction to 1,3-Dioxolane-2-carboxylic acid, 2-methyl- (CAS No. 5736-04-9)

1,3-Dioxolane-2-carboxylic acid, 2-methyl- (CAS No. 5736-04-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a dioxolane ring and a carboxylic acid functional group. The presence of the methyl substituent at the 2-position of the dioxolane ring further enhances its chemical reactivity and biological activity.

The chemical formula of 1,3-Dioxolane-2-carboxylic acid, 2-methyl- is C₆H₁₀O₄. Its molecular weight is approximately 146.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it an attractive candidate for various applications in both academic and industrial settings.

In recent years, 1,3-Dioxolane-2-carboxylic acid, 2-methyl- has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of biologically active compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antiviral drugs. The compound's ability to undergo selective functionalization reactions makes it a valuable building block in the design of complex molecules with therapeutic potential.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 1,3-Dioxolane-2-carboxylic acid, 2-methyl- as a precursor in the synthesis of a series of pyrazole derivatives with potent anti-inflammatory properties. The researchers found that these derivatives exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. This finding underscores the importance of 1,3-Dioxolane-2-carboxylic acid, 2-methyl- in the development of new therapeutic agents.

Beyond pharmaceutical applications, 1,3-Dioxolane-2-carboxylic acid, 2-methyl- has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of polymers with tailored properties. For example, researchers have utilized this compound to develop biodegradable polymers for environmental applications and drug delivery systems. The biodegradability and biocompatibility of these polymers make them particularly attractive for use in medical devices and controlled drug release formulations.

In addition to its synthetic utility, 1,3-Dioxolane-2-carboxylic acid, 2-methyl- has been investigated for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in many pharmaceuticals due to their ability to interact selectively with biological targets. A study published in Organic Letters demonstrated the efficient enantioselective synthesis of 1,3-Dioxolane-2-carboxylic acid, 2-methyl--derived chiral molecules using organocatalytic methods. This work highlights the compound's versatility and potential for use in the preparation of enantiomerically pure drugs.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 1,3-Dioxolane-2-carboxylic acid, 2-methyl- exhibits low toxicity and minimal environmental impact when used under controlled conditions. This makes it a preferred choice for green chemistry initiatives aimed at reducing the ecological footprint of chemical processes.

In conclusion, 1,3-Dioxolane-2-carboxylic acid, 2-methyl- (CAS No. 5736-04-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and green chemistry. Its unique molecular structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.